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2-Hydroxymethylene Ethisterone: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxymethylene ethisterone is a synthetic steroid and a key intermediate in the

pharmaceutical industry. Primarily recognized for its role in the synthesis of Danazol, a

medication used to treat conditions such as endometriosis and fibrocystic breast disease, this

compound is a derivative of ethisterone. This technical guide provides a comprehensive

overview of the chemical properties, structure, and available technical data for 2-
Hydroxymethylene Ethisterone. Due to its status as a synthetic intermediate, publicly

available information on its specific biological activity and detailed experimental protocols is

limited. This document summarizes the known data and provides context based on its

precursor, ethisterone, and the final product, Danazol.

Chemical Properties and Structure
2-Hydroxymethylene ethisterone, with the IUPAC name (8R,9S,10R,13S,14S,17R)-17-

ethynyl-17-hydroxy-2-(hydroxymethylidene)-10,13-dimethyl-1,6,7,8,9,11,12,14,15,16-

decahydrocyclopenta[a]phenanthren-3-one, is a steroid derivative with a molecular formula of
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C22H28O3.[1] Its structure is characterized by the core steroid nucleus of ethisterone with an

additional hydroxymethylene group at the C2 position.

Table 1: Chemical Identifiers and Properties
Property Value Source

Molecular Formula C22H28O3 PubChem[1]

Molecular Weight 340.46 g/mol

Biosynth[2], SynThink

Research Chemicals[3], Santa

Cruz Biotechnology[4]

CAS Number 2787-02-2

Biosynth[2], SynThink

Research Chemicals[3], Santa

Cruz Biotechnology[4]

IUPAC Name

(8R,9S,10R,13S,14S,17R)-17-

ethynyl-17-hydroxy-2-

(hydroxymethylidene)-10,13-

dimethyl-

1,6,7,8,9,11,12,14,15,16-

decahydrocyclopenta[a]phena

nthren-3-one

PubChem[1]

Synonyms

17-Ethynyl-2-

(hydroxymethylene)-

testosterone, (17a)-17-

Hydroxy-2-

(hydroxymethylene)-pregn-4-

en-20-yn-3-one

Biosynth[5], SynThink

Research Chemicals[2]

XLogP3 3.9 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 2 PubChem[1]
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Synthesis and Characterization
2-Hydroxymethylene ethisterone is synthesized from ethisterone via a formylation reaction,

which introduces the hydroxymethylene group at the C2 position. This reaction is a crucial step

in the overall synthesis of Danazol.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 2-Hydroxymethylene
Ethisterone are not extensively published in peer-reviewed literature, likely due to the

compound's primary role as a commercial intermediate. However, general methodologies for

similar steroid modifications and characterizations can be inferred.

Synthesis: Formylation of a Ketosteroid (General Approach)

The introduction of a hydroxymethylene group at the α-position to a ketone in a steroid is

typically achieved through a formylation reaction. A common method is the Claisen

condensation using a base and a formylating agent like ethyl formate.

Materials: Ethisterone, sodium methoxide, ethyl formate, benzene (or another suitable

solvent), diethyl ether, hydrochloric acid.

Procedure:

A solution of sodium methoxide in a suitable solvent like benzene is prepared.

Ethisterone is dissolved in the same solvent and added to the base solution.

Ethyl formate is then added dropwise to the reaction mixture, which is stirred at room

temperature for several hours.

The reaction is monitored for completion using thin-layer chromatography.

Upon completion, the reaction mixture is quenched with water and the product is extracted

with an organic solvent like diethyl ether.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the

solvent is removed under reduced pressure.
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The crude product is then purified by crystallization or column chromatography to yield 2-
Hydroxymethylene Ethisterone.

Characterization (General Approaches)

Commercial suppliers of 2-Hydroxymethylene Ethisterone typically provide a certificate of

analysis with data from the following techniques.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR: To confirm the presence of the hydroxymethylene group (a singlet or doublet for

the aldehydic proton and a signal for the hydroxyl proton) and other characteristic steroid

protons. The spectrum of the parent compound, ethisterone, would be used as a

reference.

13C NMR: To identify the carbon signals of the steroid skeleton and the additional

hydroxymethylene carbon.

Mass Spectrometry (MS): To confirm the molecular weight of the compound. The mass

spectrum would show a molecular ion peak corresponding to the calculated molecular weight

of 340.46 g/mol .

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

A reverse-phase HPLC method would typically be employed with a C18 column and a mobile

phase consisting of a mixture of acetonitrile and water or methanol and water.

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule, such as

the hydroxyl (-OH), carbonyl (C=O), and alkyne (C≡C) groups.

Biological Activity and Signaling Pathways
There is a significant lack of publicly available data on the specific biological activity and

signaling pathways of 2-Hydroxymethylene Ethisterone itself. Its primary role is as an

intermediate in the synthesis of Danazol. Therefore, its biological effects are not the primary

focus of research.
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To provide context, the biological activities of its precursor, ethisterone, and the final product,

Danazol, are summarized below.

Ethisterone: A synthetic progestin that mimics the activity of progesterone.[6] It interacts with

progesterone receptors and has been used in the treatment of menstrual disorders.[7]

Danazol: Possesses weak androgenic activity and acts as an inhibitor of gonadotropin-

releasing hormone, leading to a decrease in estrogen production.[1] This mechanism is

central to its therapeutic effects in endometriosis. Danazol is known to be metabolized in the

liver to 2-hydroxymethyl ethisterone and ethisterone.[8]

Given the absence of direct research on 2-Hydroxymethylene Ethisterone's biological

pathways, a signaling pathway diagram cannot be generated. However, a logical workflow for

its role in the synthesis of Danazol can be visualized.

Mandatory Visualizations
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Caption: Synthetic pathway from Ethisterone to Danazol.

Conclusion
2-Hydroxymethylene Ethisterone is a crucial chemical intermediate in the synthesis of the

pharmaceutical agent Danazol. While its chemical properties and structure are well-defined,

there is a notable absence of detailed public information regarding its specific biological

activities and the experimental protocols for its synthesis and characterization. This guide

provides a summary of the available technical data and offers general methodologies for its

synthesis and analysis based on established steroid chemistry. Further research into the

potential biological effects of this intermediate could be a future area of investigation for drug

development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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